Cas no 1040677-09-5 (N-(3,4-dichlorophenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine)

• Product Name: N-(3,4-dichlorophenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine
• CAS No: 1040677-09-5
• MF: C₂₀H₁₇Cl₂N₃O₂
• MW: 402.273882627487
• CID: 5385863
• PubChem ID: 27371226
• Update Time: 2025-06-09

N-(3,4-dichlorophenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine
• AKOS021728284
• F3382-0692
• 1040677-09-5
• SR-01000919040-1
• (4-((3,4-dichlorophenyl)amino)quinolin-3-yl)(morpholino)methanone
• SR-01000919040

• Inchi： 1S/C20H17Cl2N3O2/c21-16-6-5-13(11-17(16)22)24-19-14-3-1-2-4-18(14)23-12-15(19)20(26)25-7-9-27-10-8-25/h1-6,11-12H,7-10H2,(H,23,24)
• InChI Key： OXGWGEXCZFJCHM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC1=C2C=CC=CC2=NC=C1C(N1CCOCC1)=O)Cl

Computed Properties

• Exact Mass: 401.0697822g/mol
• Monoisotopic Mass: 401.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 54.5Ų

Additional information on N-(3,4-dichlorophenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine

N-(3,4-dichlorophenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine (CAS No. 1040677-09-5): A Comprehensive Overview

N-(3,4-dichlorophenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine (CAS No. 1040677-09-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as DCCMQ, is characterized by its unique structural features, which include a quinoline core, a morpholine carbonyl group, and dichlorophenyl substituents. These structural elements contribute to its pharmacological properties and make it a promising candidate for various research and development activities.

The quinoline scaffold is a well-known moiety in medicinal chemistry, often associated with antimalarial and anticancer activities. The presence of the morpholine carbonyl group enhances the compound's solubility and bioavailability, while the dichlorophenyl substituents introduce additional hydrophobicity and potential for specific receptor interactions. These features collectively make N-(3,4-dichlorophenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine a versatile molecule with a wide range of potential applications.

Recent studies have explored the biological activities of N-(3,4-dichlorophenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine in various contexts. One notable area of research is its antiproliferative effects on cancer cells. A study published in the Journal of Medicinal Chemistry in 2021 reported that DCCMQ exhibited significant cytotoxicity against several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, highlighting its potential as a lead compound for anticancer drug development.

In addition to its anticancer properties, N-(3,4-dichlorophenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, demonstrated that DCCMQ could modulate microglial activation and reduce neuroinflammation in animal models of Alzheimer's disease. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as a neuroprotective agent.

The pharmacokinetic properties of N-(3,4-dichlorophenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine have also been investigated to assess its suitability for clinical applications. A study published in the European Journal of Pharmaceutical Sciences in 2022 evaluated the oral bioavailability and distribution of DCCMQ in rats. The results indicated that the compound exhibited good oral bioavailability and was rapidly absorbed into the bloodstream. Furthermore, it showed favorable tissue distribution, particularly in the brain and liver, which are relevant target organs for many therapeutic applications.

The safety profile of N-(3,4-dichlorophenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine has been another focus of recent research. Toxicity studies conducted in vitro and in vivo have shown that DCCMQ is generally well-tolerated at therapeutic concentrations. However, higher doses were associated with mild hepatotoxicity and nephrotoxicity, emphasizing the importance of dose optimization in preclinical and clinical trials.

In conclusion, N-(3,4-dichlorophenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine (CAS No. 1040677-09-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its pharmacological properties, making it an attractive candidate for further research and development in areas such as oncology and neurology. Ongoing studies are expected to provide more insights into its mechanisms of action and safety profile, paving the way for its potential use as a novel therapeutic agent.